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Compound of Interest

Compound Name: Ethyl acetimidate

Cat. No.: B086521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles and

methodologies for the chemical modification of lysine residues in proteins using ethyl
acetimidate. This technique, known as amidination, is a valuable tool for studying protein

structure, function, and interactions.

Core Principles of Lysine Modification with Ethyl
Acetimidate
Ethyl acetimidate hydrochloride is a chemical reagent that specifically reacts with primary

amino groups, such as the ε-amino group of lysine residues and the N-terminal α-amino group

of a polypeptide chain.

Chemical Reaction
The reaction, termed amidination, involves the nucleophilic attack of the unprotonated primary

amine on the carbon atom of the imidoester group of ethyl acetimidate. This results in the

formation of a stable acetimidyl derivative, converting the primary amine into an acetamidine

group. A key feature of this modification is the retention of the positive charge at the lysine

residue's side chain under physiological conditions, which often preserves the native-like

structure of the modified protein.[1]
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Start

Prepare Protein Solution
(1-5 mg/mL in amine-free buffer, pH 8.5-10.0)

Prepare Ethyl Acetimidate Solution
(e.g., 100-fold molar excess)

Incubate Reaction Mixture
(1-2 hours at room temperature)

Quench Reaction
(Add 1M Glycine or Tris)

Purify Modified Protein
(Dialysis or Desalting Column)

Characterize Modification
(Mass Spectrometry, etc.)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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